2-desamino-2,3-dimethyl-N(10)-propargyl-5,8-dideazafolic acid
2-desamino-2,3-dimethyl-N(10)-propargyl-5,8-dideazafolic acid
Brand Name:
Vulcanchem
CAS No.:
119820-56-3
VCID:
VC0040772
InChI:
InChI=1S/C26H26N4O6/c1-4-13-30(15-17-5-10-21-20(14-17)25(34)29(3)16(2)27-21)19-8-6-18(7-9-19)24(33)28-22(26(35)36)11-12-23(31)32/h1,5-10,14,22H,11-13,15H2,2-3H3,(H,28,33)(H,31,32)(H,35,36)/t22-/m0/s1
SMILES:
CC1=NC2=C(C=C(C=C2)CN(CC#C)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O)C(=O)N1C
Molecular Formula:
C26H26N4O6
Molecular Weight:
490.5 g/mol
2-desamino-2,3-dimethyl-N(10)-propargyl-5,8-dideazafolic acid
CAS No.: 119820-56-3
Main Products
VCID: VC0040772
Molecular Formula: C26H26N4O6
Molecular Weight: 490.5 g/mol
| CAS No. | 119820-56-3 |
|---|---|
| Product Name | 2-desamino-2,3-dimethyl-N(10)-propargyl-5,8-dideazafolic acid |
| Molecular Formula | C26H26N4O6 |
| Molecular Weight | 490.5 g/mol |
| IUPAC Name | (2S)-2-[[4-[(2,3-dimethyl-4-oxoquinazolin-6-yl)methyl-prop-2-ynylamino]benzoyl]amino]pentanedioic acid |
| Standard InChI | InChI=1S/C26H26N4O6/c1-4-13-30(15-17-5-10-21-20(14-17)25(34)29(3)16(2)27-21)19-8-6-18(7-9-19)24(33)28-22(26(35)36)11-12-23(31)32/h1,5-10,14,22H,11-13,15H2,2-3H3,(H,28,33)(H,31,32)(H,35,36)/t22-/m0/s1 |
| Standard InChIKey | ZZLZQCHJVCQSAK-QFIPXVFZSA-N |
| Isomeric SMILES | CC1=NC2=C(C=C(C=C2)CN(CC#C)C3=CC=C(C=C3)C(=O)N[C@@H](CCC(=O)O)C(=O)O)C(=O)N1C |
| SMILES | CC1=NC2=C(C=C(C=C2)CN(CC#C)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O)C(=O)N1C |
| Canonical SMILES | CC1=NC2=C(C=C(C=C2)CN(CC#C)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O)C(=O)N1C |
| Synonyms | 2-deamino-2,3-DM-PDDF 2-desamino-2,3-dimethyl-N(10)-propargyl-5,8-dideazafolic acid |
| PubChem Compound | 128976 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume